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Compound of Interest

Compound Name: BSJ-03-204

Cat. No.: B606411 Get Quote

Application Notes and Protocols for BSJ-03-204
For Researchers, Scientists, and Drug Development Professionals

Introduction
BSJ-03-204 is a potent and selective PROTAC (Proteolysis Targeting Chimera) designed for

the targeted degradation of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase

6 (CDK6).[1][2][3] As a heterobifunctional molecule, it consists of a ligand that binds to the von

Hippel-Lindau (VHL) E3 ubiquitin ligase and a ligand for CDK4/6, connected by a linker. This

dual-binding capacity facilitates the ubiquitination and subsequent proteasomal degradation of

CDK4 and CDK6, leading to G1 cell cycle arrest and inhibition of cell proliferation in cell lines

such as mantle cell lymphoma (MCL) cells.[1] These application notes provide detailed

information on the solubility of BSJ-03-204 and protocols for the preparation of stock solutions.
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Property Value Source

Molecular Weight ~832.9 g/mol [1]

Formula C₄₃H₄₈N₁₀O₈ [1]

Purity ≥98% (HPLC) [1]

Appearance Solid Powder [2]

CAS Number 2349356-09-6 [1]

Solubility Data
The solubility of BSJ-03-204 has been determined in Dimethyl Sulfoxide (DMSO). Data

regarding its solubility in other solvents, particularly aqueous buffers, is limited, which is a

common characteristic of PROTAC molecules due to their high molecular weight and

hydrophobicity. Researchers should exercise caution when preparing aqueous dilutions from

DMSO stock solutions to avoid precipitation.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 16.66 20 [1]

DMSO 100 120.06
Requires sonication

for dissolution.[2][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BSJ-03-204 in DMSO.

Materials:

BSJ-03-204 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vial

Calibrated precision balance

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibration: Allow the vial containing BSJ-03-204 to equilibrate to room temperature for at

least 30 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated balance. Carefully weigh the desired amount of

BSJ-03-204 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.833 mg of BSJ-03-204 (assuming a molecular weight of 832.9 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

BSJ-03-204 powder. For the example above, add 100 µL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the vial in a water

bath for 5-10 minutes. Visually inspect the solution to ensure there are no visible particles.

Storage: Once fully dissolved, the stock solution is ready for use. For storage, it is

recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C. When stored at -80°C, the

solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month.[4]

Note on Batch-Specific Molecular Weight: The molecular weight of BSJ-03-204 may vary

slightly between batches due to hydration. For the most accurate stock solution preparation,

always refer to the batch-specific molecular weight provided on the product's certificate of

analysis.

Visualizations
Signaling Pathway of BSJ-03-204 Action
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The following diagram illustrates the mechanism of action of BSJ-03-204 in inducing the

degradation of CDK4/6.
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Click to download full resolution via product page

Caption: Mechanism of BSJ-03-204-induced degradation of CDK4/6.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the workflow for preparing a stock solution of BSJ-03-204.
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Caption: Workflow for BSJ-03-204 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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